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Compound of Interest

Compound Name: Nystatin

Cat. No.: B1249465

Nystatin Technical Support Center

Welcome to the Nystatin Technical Support Center. This resource is designed to assist
researchers, scientists, and drug development professionals in troubleshooting common issues
encountered when working with Nystatin in aqueous solutions.

Frequently Asked Questions (FAQSs)
Q1: Why is my Nystatin not dissolving in water?

Nystatin is known for being very slightly soluble in water.[1] Its low aqueous solubility is a
primary reason for precipitation. For most experimental purposes, Nystatin is used as a
suspension in aqueous media or dissolved in an organic solvent to create a stock solution
before further dilution.

Q2: What is the recommended solvent for preparing a Nystatin stock solution?

Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are recommended solvents for
preparing Nystatin stock solutions. Nystatin is soluble in DMSO at concentrations up to 5
mg/mL, yielding a clear, yellow solution.

Q3: My Nystatin solution precipitated after being stored. What could be the cause?

Several factors can cause Nystatin to precipitate from a solution upon storage:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1249465?utm_src=pdf-interest
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Nystatin.pdf
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Temperature: Storing a concentrated stock solution at low temperatures (e.g., 4°C or -20°C)
can decrease the solubility of Nystatin, leading to precipitation.

e pH: Nystatin is most stable in a pH range of 5 to 7.[2] It is labile at pH values below 2 and
above 9, which can lead to degradation and precipitation.

» Light and Air Exposure: Nystatin is sensitive to light, heat, and oxygen, which can accelerate
its decomposition and reduce its solubility.[2]

e Solvent Evaporation: Improperly sealed storage containers can lead to solvent evaporation,
increasing the concentration of Nystatin beyond its solubility limit.

Q4: Can | filter-sterilize my Nystatin solution?

It is generally not recommended to sterile filter Nystatin suspensions, as the particle size of the
suspended drug may be too large for the filter pores, leading to a loss of active compound. If a
sterile solution is required, it is best to prepare the stock solution in a sterile solvent and
perform subsequent dilutions under aseptic conditions.

Q5: How can | prevent my Nystatin from precipitating?

To prevent Nystatin precipitation:

o Prepare stock solutions in a suitable organic solvent like DMSO.

o Store stock solutions in small, single-use aliquots to avoid repeated freeze-thaw cycles.

» Protect solutions from light by using amber vials or wrapping containers in aluminum foil.[3]

e Ensure the final concentration in your aqueous working solution does not exceed Nystatin's
solubility limit.

e Maintain the pH of the aqueous solution within the optimal range of 5-7.[2]
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Issue

Possible Cause

Recommended Solution

Nystatin powder is not
dissolving in the aqueous
buffer.

Nystatin has very low solubility

in water.

Prepare a concentrated stock
solution in DMSO or DMF first,
then dilute it into your aqueous
buffer. Ensure the final DMSO
concentration is compatible
with your experimental system
(typically <0.5%).

A clear Nystatin stock solution
in DMSO turned cloudy after

dilution in cell culture media.

The aqueous concentration of
Nystatin exceeds its solubility

limit in the media.

Reduce the final concentration
of Nystatin in the working
solution. Perform a stepwise
dilution to avoid rapid

concentration changes.

Precipitate formed in the
Nystatin solution during

storage in the refrigerator.

The solubility of Nystatin
decreased at the lower

temperature.

Before use, allow the solution
to warm to room temperature
or 37°C and vortex gently to
see if the precipitate
redissolves. For long-term
storage, consider storing at
room temperature if stability
allows, or prepare fresh

solutions.

The color of the Nystatin
solution has changed, and a

precipitate is visible.

Degradation of Nystatin due to
exposure to light, heat, or

extreme pH.

Discard the solution and
prepare a fresh batch. Always
store Nystatin solutions
protected from light and in a
temperature-controlled

environment.

Quantitative Data

Table 1: Solubility of Nystatin in Various Solvents at 28°C
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Solvent Solubility (mg/mL)
Methanol 11.2

Ethylene Glycol 8.75

Dimethyl Sulfoxide (DMSO) 5.0

Carbon Tetrachloride 1.23

Ethanol 1.2

Chloroform 0.48

Benzene 0.28

Water Very slightly soluble

Table 2: Stability of Nystatin under Different Conditions

Condition

Stability Reference

pH

Optimal stability between pH 5
and 7. Labile at pH <2 and > [2]
9.

Temperature

In tissue culture media, stable
for 3 days at 37°C. Aqueous
suspensions lose activity soon

after preparation.

Light & Oxygen

Exposure accelerates 2]

decomposition.

Experimental Protocols

Protocol 1: Preparation of a 25 mg/mL Nystatin Stock Solution in DMSO

This protocol is adapted from a method used for preparing Nystatin for electrophysiology

experiments.[3]
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Materials:

Nystatin powder (light-sensitive)

100% Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or wrapped in foil)

Vortex mixer
Procedure:

e Weigh out approximately 2.5 mg of Nystatin powder in a sterile, light-protected
microcentrifuge tube.

e Add 100 pL of 100% DMSO to the tube.

» Vortex the mixture for approximately 30 seconds to dissolve the Nystatin completely. The
resulting solution should be a clear, bright yellow.

o Wrap the stock solution container in aluminum foil to protect it from light.

 Itis recommended to make the Nystatin-DMSO stock fresh daily.[3] If storage is necessary,
store in small aliquots at -20°C for short periods.

Protocol 2: Preparation of a Nystatin Working Solution for Cell Culture

This protocol provides a general guideline for diluting a DMSO stock solution into a cell culture
medium.

Materials:

e Nystatin stock solution in DMSO (e.g., 25 mg/mL from Protocol 1)
« Sterile cell culture medium

« Sterile tubes for dilution

Procedure:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
http://labs.biology.ucsd.edu/schroeder/protocols/nystatin.html
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/product/b1249465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Thaw a frozen aliquot of the Nystatin stock solution at room temperature if necessary.

o Determine the desired final concentration of Nystatin in your cell culture medium. The
minimum inhibitory concentration for most sensitive fungi is reported to be between 1.56 to
6.25 pg/mL.

o Perform a serial dilution of the stock solution in the cell culture medium to achieve the
desired final concentration. For example, to prepare a 25 pug/mL working solution from a 25
mg/mL stock, you can perform a 1:1000 dilution.

e To avoid precipitation, add the Nystatin stock solution to the culture medium dropwise while
gently vortexing or swirling the medium.

o Ensure the final concentration of DMSO in the working solution is low enough to not affect
your cells (typically below 0.5%).

Visualizations
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Workflow for Nystatin Solution Preparation

Stock Solution Preparation
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Caption: Workflow for preparing Nystatin stock and working solutions.
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Factors Leading to Nystatin Precipitation

Contributing Factors

Low Aqueous Solubility Extreme pH (<2 or >9) Light/Air Exposure High Concentration
Nystatin Precipitation

Click to download full resolution via product page

Caption: Key factors that can cause Nystatin to precipitate from solution.
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Nystatin's Mechanism of Action
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Caption: Simplified diagram of Nystatin's antifungal mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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